Cas no 928642-91-5 (3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid)
928642-91-5 structure
Product Name:3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid
CAS No:928642-91-5
MF:C12H14N2O6S
MW:314.314362049103
CID:2816085
Update Time:2023-08-07
3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid Chemical and Physical Properties
Names and Identifiers
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- Sulfuric acid--4,4'-diamino[1,1'-biphenyl]-2,3-diol (1/1)
- 3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid
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- Inchi: 1S/C12H12N2O2.H2O4S/c13-8-3-1-7(2-4-8)9-5-6-10(14)12(16)11(9)15;1-5(2,3)4/h1-6,15-16H,13-14H2;(H2,1,2,3,4)
- SMILES: S(=O)(=O)(O)O.OC1C(=C(C=CC=1C1C=CC(=CC=1)N)N)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 310
- Topological Polar Surface Area: 176
3-Amino-6-(4-aminophenyl)benzene-1,2-diol;sulfuric acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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